Cas no 1805358-61-5 (2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805358-61-5
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4914877
• Update Time: 2025-06-11

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-2-6-4(3-12)1-5(7(10)11)8(14)13-6/h1,7H,2H2,(H,13,14)
• InChI Key： ZFPDRQCBULMPHS-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=C(C(F)F)C(N1)=O

Computed Properties

• Exact Mass: 218.006
• Monoisotopic Mass: 218.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9

Additional information on 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine

Introduction to 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805358-61-5) and Its Emerging Applications in Chemical Biology

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine, identified by the CAS number 1805358-61-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine class, which is well-documented for its broad spectrum of pharmacological applications. The presence of multiple functional groups, including a chloromethyl side chain, a cyano group, a difluoromethyl substituent, and a hydroxypyridine core, endows this molecule with distinct chemical properties that make it a valuable scaffold for drug discovery and material science research.

The chloromethyl group in the molecule introduces reactivity that allows for further functionalization through nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis. This feature is particularly useful in constructing more complex molecules with tailored biological properties. The cyano group contributes to the electron-withdrawing effect of the molecule, which can influence its binding affinity to biological targets. Additionally, the difluoromethyl moiety is known to enhance metabolic stability and binding interactions in drug molecules, a property that has been extensively studied in recent years for optimizing pharmacokinetic profiles.

The hydroxypyridine core of this compound is another critical feature that contributes to its potential biological activity. Pyridine derivatives are widely recognized for their role in various therapeutic areas, including antimicrobial, antiviral, and anticancer agents. The hydroxyl group on the pyridine ring can participate in hydrogen bonding interactions with biological targets, which is essential for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of compounds like 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine more efficiently than ever before. These tools have allowed for the identification of novel binding pockets and interaction modes on biological targets, leading to the discovery of new lead compounds with improved efficacy and reduced side effects.

In particular, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors implicated in inflammatory diseases. The combination of the chloromethyl, cyano, and difluoromethyl groups appears to modulate key pharmacophoric elements necessary for inhibiting these targets effectively. Furthermore, preliminary data suggest that modifications to the hydroxypyridine core can enhance solubility and bioavailability, making it an attractive candidate for further development into therapeutic agents.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine into organic molecules often leads to significant improvements in their pharmacological properties. In the case of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine, the difluoromethyl group is expected to contribute to improved metabolic stability by resisting oxidative degradation pathways. This characteristic is particularly important for drugs that require prolonged half-lives in vivo.

Another area of interest is the potential use of this compound as a building block for more complex scaffolds. By leveraging its reactive sites, researchers can design libraries of derivatives with varying substituents to explore different biological activities. This approach aligns with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) and fragment-based drug design (FBDD). Such methodologies have revolutionized the way new drugs are discovered by allowing for the rapid exploration of chemical space.

The synthesis of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with functionalization of a pyridine precursor, followed by selective introduction of each substituent group. Advances in catalytic methods have made these transformations more efficient and scalable, reducing both reaction times and waste generation.

One notable example is the use of transition metal catalysts in cross-coupling reactions that facilitate the installation of both the cyano and difluoromethyl groups onto the pyridine ring. These reactions are often performed under mild conditions, preserving sensitive functional groups such as the hydroxyl moiety intact. Such green chemistry approaches are increasingly favored in academic and industrial settings due to their environmental benefits.

The potential applications of this compound extend beyond pharmaceuticals into materials science. For instance, pyridine derivatives are known to exhibit interesting electronic properties when incorporated into organic semiconductors or ligands for metal-organic frameworks (MOFs). The presence of multiple heteroatoms in 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine could make it a suitable candidate for designing novel materials with tailored functionalities.

In conclusion, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805358-61-5) represents a promising compound with diverse applications in chemical biology and material science. Its unique structural features—particularly the combination of a chloromethyl side chain, cyano group, difluoromethyl substituent, and hydroxypyridine core—make it an attractive scaffold for drug discovery efforts aimed at developing new therapeutic agents with improved pharmacological profiles. Furthermore, its synthetic versatility allows for further elaboration into more complex molecules with enhanced functionalities.